N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-methylbutanamide

• IUPAC Name: N-[2-methoxy-5-(5-propan-2-yl-1,3-benzoxazol-2-yl)phenyl]-3-methylbutanamide
• InChI: InChI=1S/C22H26N2O3/c1-13(2)10-21(25)23-17-12-16(7-8-19(17)26-5)22-24-18-11-15(14(3)4)6-9-20(18)27-22/h6-9,11-14H,10H2,1-5H3,(H,23,25)
• InChI Key: GSIRLNWGAKZVGB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)NC1=C(C=CC(=C1)C2=NC3=C(O2)C=CC(=C3)C(C)C)OC
• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol

Description

N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-methylbutanamide, also known as IB-MECA, is a synthetic compound that belongs to the class of adenosine A3 receptor agonists. It has been widely studied for its potential therapeutic applications in various diseases, including cancer, inflammatory conditions, and neurological disorders.

Mechanism of Action

N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-methylbutanamide exerts its effects through binding to the adenosine A3 receptor, which is expressed on various cell types, including immune cells, cancer cells, and neurons. Activation of the adenosine A3 receptor by N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-methylbutanamide leads to downstream signaling pathways that result in various physiological effects, including anti-inflammatory effects and inhibition of cancer cell growth.
Biochemical and Physiological Effects:
N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-methylbutanamide has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, and to reduce the recruitment of immune cells to sites of inflammation. It has also been shown to inhibit the growth and proliferation of cancer cells, through various mechanisms including induction of apoptosis and inhibition of angiogenesis.

Advantages and Limitations for Lab Experiments

N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-methylbutanamide has several advantages for use in lab experiments. It has a high purity and stability, which makes it easy to handle and use in experiments. It also has a well-established mechanism of action, which allows for more targeted and specific experiments. However, N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-methylbutanamide has some limitations, including its potential toxicity and the need for careful dosing to avoid unwanted effects.

Future Directions

There are several future directions for research on N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-methylbutanamide. One potential area of research is the development of more specific and potent adenosine A3 receptor agonists, which could have greater therapeutic potential. Another area of research is the investigation of the potential use of N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-methylbutanamide in combination with other drugs or therapies, to enhance its effects and reduce potential side effects. Additionally, further research is needed to fully understand the mechanisms underlying the various physiological effects of N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-methylbutanamide, which could lead to the development of new therapeutic strategies.

Synthesis Methods

N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-methylbutanamide can be synthesized through several methods, including the reaction of 2-methoxy-5-nitrobenzaldehyde with isopropylamine, followed by reduction with sodium borohydride and reaction with 3-methylbutanoyl chloride. This method yields a product with a purity of over 99%.

Scientific Research Applications

N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-methylbutanamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory effects, which make it a promising candidate for the treatment of inflammatory conditions such as rheumatoid arthritis and Crohn's disease. It has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth and proliferation of cancer cells.